Cas no 2138127-68-9 (Octahydrospiro[2-benzopyran-6,2'-oxirane]-3'-carbonitrile)

• Product Name: Octahydrospiro[2-benzopyran-6,2'-oxirane]-3'-carbonitrile
• CAS No: 2138127-68-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6326306
• PubChem ID: 165858316
• Update Time: 2025-05-21

Octahydrospiro[2-benzopyran-6,2'-oxirane]-3'-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-700576
• octahydrospiro[2-benzopyran-6,2'-oxirane]-3'-carbonitrile
• 2138127-68-9
• Octahydrospiro[2-benzopyran-6,2'-oxirane]-3'-carbonitrile

• Inchi： 1S/C11H15NO2/c12-6-10-11(14-10)3-1-9-7-13-4-2-8(9)5-11/h8-10H,1-5,7H2
• InChI Key： DZEMEOVYMXHQEF-UHFFFAOYSA-N
• SMILES： O1C(C#N)C21CCC1COCCC1C2

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Octahydrospiro[2-benzopyran-6,2'-oxirane]-3'-carbonitrile

Recent Advances in the Study of Octahydrospiro[2-benzopyran-6,2'-oxirane]-3'-carbonitrile (CAS: 2138127-68-9)

The compound Octahydrospiro[2-benzopyran-6,2'-oxirane]-3'-carbonitrile (CAS: 2138127-68-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's spirocyclic and oxirane moieties, which contribute to its stability and reactivity. These structural elements make it a promising candidate for further exploration in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Octahydrospiro[2-benzopyran-6,2'-oxirane]-3'-carbonitrile exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In terms of synthesis, a novel and efficient route for the production of Octahydrospiro[2-benzopyran-6,2'-oxirane]-3'-carbonitrile was reported in Organic Letters earlier this year. The method involves a key epoxidation step followed by a cyclization reaction, achieving a high yield of 78% and excellent purity. This advancement addresses previous challenges in the scalable synthesis of this compound, paving the way for further pharmacological studies.

Preliminary in vitro studies have also explored the compound's interactions with various biological targets. For instance, molecular docking simulations indicate that Octahydrospiro[2-benzopyran-6,2'-oxirane]-3'-carbonitrile may bind selectively to the active site of certain kinases, which are often implicated in cancer progression. While these findings are promising, additional in vivo studies are required to validate the compound's efficacy and safety profile.

Beyond its potential therapeutic applications, Octahydrospiro[2-benzopyran-6,2'-oxirane]-3'-carbonitrile has also been investigated as a building block for the development of more complex molecules. Its rigid spirocyclic framework offers a versatile scaffold for the design of new chemical entities with tailored properties. Researchers are particularly interested in modifying the oxirane and nitrile groups to enhance the compound's bioavailability and target specificity.

In conclusion, Octahydrospiro[2-benzopyran-6,2'-oxirane]-3'-carbonitrile (CAS: 2138127-68-9) represents a promising area of research in chemical biology and drug discovery. Recent advancements in its synthesis and preliminary biological evaluations underscore its potential as a therapeutic agent or a versatile scaffold for further development. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its applications in treating specific diseases.